8-(4-fluorophenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-fluorophenyl)-4-methyl-2-(2-oxopropyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H18FN5O3/c1-14(30)12-28-21(31)19-20(26(2)23(28)32)25-22-27(19)13-18(15-6-4-3-5-7-15)29(22)17-10-8-16(24)9-11-17/h3-11,13H,12H2,1-2H3
• InChI Key: BDPTWQCFNCRKTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)F)C5=CC=CC=C5)N(C1=O)C
• Molecular Formula: C23H18FN5O3
• Molecular Weight: 431.4 g/mol

Description

8-(4-fluorophenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H18FN5O3 and its molecular weight is 431.427. The purity is usually 95%.
BenchChem offers high-quality 8-(4-fluorophenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-fluorophenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Zagórska et al. (2016) synthesized and evaluated 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their affinity to serotonin receptors and phosphodiesterase inhibitors. This research identified compounds with potential as antidepressants and anxiolytics through molecular modeling and in vivo tests in mice, showing the significance of fluorinated derivatives for developing new therapeutic agents (Zagórska et al., 2016).

• Another work focused on the synthesis of imidazo[2,1-f]purine-2,4-dione derivatives, revealing their potent ligand activity for 5-HT1A receptors. Preliminary pharmacological evaluations suggested these compounds' efficacy as antidepressants and anxiolytics, emphasizing the role of long-chain arylpiperazines linked to tricyclic derivatives in psychiatric disorder treatment (Zagórska et al., 2009).

Molecular Studies and Receptor Affinity

• Research into arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones has evaluated their serotoninergic and dopaminergic receptor affinities. Compounds showing a spectrum of receptor activities were identified, with molecular docking studies suggesting the importance of substituents for receptor affinity and selectivity, particularly towards 5-HT1A and 5-HT7 receptors. These findings underscore the potential of these compounds in developing new antidepressant and anxiolytic medications (Zagórska et al., 2015).

Antidepressant-like Activity and Safety Profile

• A detailed study on the antidepressant-like activity and safety profile of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists was conducted. This research highlighted the therapeutic potential of these compounds, emphasizing their varied pharmacological and pharmacokinetic properties, as well as their side effect profiles, which are crucial for developing safer antidepressants (Partyka et al., 2020).